Cas no 1383567-59-6 (Bis-PEG13-PFP ester)

Bis-PEG13-PFP ester is a heterobifunctional crosslinker featuring two pentafluorophenyl (PFP) ester groups connected by a PEG13 spacer. The PFP esters exhibit high reactivity toward primary amines, enabling efficient conjugation under mild conditions, while the extended PEG13 linker enhances solubility and reduces steric hindrance in bioconjugation applications. This compound is particularly useful for creating stable amide bonds in peptide synthesis, protein modification, and biomaterial functionalization. Its water-soluble PEG spacer improves biocompatibility and minimizes nonspecific interactions. The symmetrical design allows for controlled, dual-functionalization, making it suitable for constructing homogeneous crosslinked structures in biochemical and biotechnological research.
Bis-PEG13-PFP ester structure
Bis-PEG13-PFP ester structure
Product Name:Bis-PEG13-PFP ester
CAS No:1383567-59-6
MF:C42H56F10O17
MW:1022.86789035797
CID:3046345
PubChem ID:60146160
Update Time:2025-06-07

Bis-PEG13-PFP ester Chemical and Physical Properties

Names and Identifiers

    • Bis-PEG13-PFP ester
    • (2,3,4,5,6-pentafluorophenyl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-oxo-3-(2,3,4,5,6-pentafluorophenoxy)propoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
    • Bis(perfluorophenyl) 4,7,10,13,16,19,22,25,28,31,34,37,40-tridecaoxatritetracontanedioate
    • DA-71548
    • HY-141256
    • CS-0115450
    • 1383567-59-6
    • AKOS030213636
    • GS-9518
    • BP-20447
    • Bis-dPEG(R)13-PFP ester
    • BIS(2,3,4,5,6-PENTAFLUOROPHENYL) 4,7,10,13,16,19,22,25,28,31,34,37,40-TRIDECAOXATRITETRACONTANEDIOATE
    • Inchi: 1S/C42H56F10O17/c43-31-33(45)37(49)41(38(50)34(31)46)68-29(53)1-3-55-5-7-57-9-11-59-13-15-61-17-19-63-21-23-65-25-27-67-28-26-66-24-22-64-20-18-62-16-14-60-12-10-58-8-6-56-4-2-30(54)69-42-39(51)35(47)32(44)36(48)40(42)52/h1-28H2
    • InChI Key: WJRAPHRYVGETKA-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1OC(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)=O)F)F)F)F

Computed Properties

  • Exact Mass: 1022.3357819 g/mol
  • Monoisotopic Mass: 1022.3357819 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 27
  • Heavy Atom Count: 69
  • Rotatable Bond Count: 46
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 173
  • Molecular Weight: 1022.9

Bis-PEG13-PFP ester Pricemore >>

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